Cas no 2282775-11-3 (5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2282775-11-3
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 5980543
• PubChem ID: 84153743
• Update Time: 2025-06-14

5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid
• 2282775-11-3
• EN300-1784171

• Inchi： 1S/C12H10N4O2/c1-16-6-13-9-4-7(2-3-10(9)16)11-8(12(17)18)5-14-15-11/h2-6H,1H3,(H,14,15)(H,17,18)
• InChI Key： CYHBUBJXIGUJIB-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

• Exact Mass: 242.08037557g/mol
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid

Research Briefing on 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2282775-11-3)

In recent years, the compound 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2282775-11-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzimidazole-pyrazole scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural characteristics of this molecule make it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid. One notable area of investigation is its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. Preliminary in vitro assays have revealed that this compound exhibits inhibitory activity against a subset of tyrosine kinases, which are implicated in various oncogenic pathways. These findings suggest its potential utility in targeted cancer therapies.

Another key aspect of current research involves the optimization of the compound's pharmacokinetic and pharmacodynamic profiles. Structural modifications of the benzimidazole and pyrazole moieties have been explored to enhance bioavailability and reduce off-target effects. Computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its biological targets, facilitating the design of more potent and selective derivatives. These efforts are critical for advancing the compound from the preclinical stage to clinical trials.

In addition to its kinase inhibitory properties, 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid has also been investigated for its anti-inflammatory and antimicrobial activities. Recent in vivo studies have demonstrated its efficacy in reducing inflammatory markers in animal models of chronic inflammation. Furthermore, its broad-spectrum antimicrobial activity against resistant bacterial strains positions it as a potential candidate for addressing the global challenge of antibiotic resistance.

The synthesis and scalable production of 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid have also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and environmentally friendly synthetic routes, which are essential for large-scale manufacturing. These developments are expected to lower production costs and facilitate the compound's transition into commercial pharmaceutical applications.

In conclusion, 5-(1-methyl-1H-1,3-benzodiazol-5-yl)-1H-pyrazole-4-carboxylic acid represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with ongoing efforts to optimize its properties, underscore its potential as a therapeutic agent. Future research will likely focus on further elucidating its mechanisms of action, expanding its therapeutic indications, and advancing its clinical development.